Cas no 381731-69-7 (N-2-(4-methoxyphenyl)ethyl-2,6-diphenylthieno2,3-dpyrimidin-4-amine; oxalic acid)

• Product Name: N-2-(4-methoxyphenyl)ethyl-2,6-diphenylthieno2,3-dpyrimidin-4-amine; oxalic acid
• CAS No: 381731-69-7
• MF: C₂₉H₂₅N₃O₅S
• MW: 527.59090590477
• CID: 5757402
• PubChem ID: 16239812
• Update Time: 2025-07-09

N-2-(4-methoxyphenyl)ethyl-2,6-diphenylthieno2,3-dpyrimidin-4-amine; oxalic acid Chemical and Physical Properties

Names and Identifiers

• Z56839430
• N-(4-methoxyphenethyl)-2,6-diphenylthieno[2,3-d]pyrimidin-4-amine oxalate
• 381731-69-7
• N-[2-(4-methoxyphenyl)ethyl]-2,6-diphenylthieno[2,3-d]pyrimidin-4-amine;oxalic acid
• F1174-2961
• AKOS000811926
• N-[2-(4-METHOXYPHENYL)ETHYL]-2,6-DIPHENYLTHIENO[2,3-D]PYRIMIDIN-4-AMINE; OXALIC ACID
• Thieno[2,3-d]pyrimidin-4-amine, N-[2-(4-methoxyphenyl)ethyl]-2,6-diphenyl-, ethanedioate (1:1)
• N-2-(4-methoxyphenyl)ethyl-2,6-diphenylthieno2,3-dpyrimidin-4-amine; oxalic acid

• Inchi： 1S/C27H23N3OS.C2H2O4/c1-31-22-14-12-19(13-15-22)16-17-28-26-23-18-24(20-8-4-2-5-9-20)32-27(23)30-25(29-26)21-10-6-3-7-11-21;3-1(4)2(5)6/h2-15,18H,16-17H2,1H3,(H,28,29,30);(H,3,4)(H,5,6)
• InChI Key： WQLNKKJFNDBBJN-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2)=CC2C1=NC(C1C=CC=CC=1)=NC=2NCCC1C=CC(=CC=1)OC.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 527.15149208g/mol
• Monoisotopic Mass: 527.15149208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 38
• Rotatable Bond Count: 8
• Complexity: 629
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 150Ų

Additional information on N-2-(4-methoxyphenyl)ethyl-2,6-diphenylthieno2,3-dpyrimidin-4-amine; oxalic acid

Comprehensive Overview of N-2-(4-methoxyphenyl)ethyl-2,6-diphenylthieno2,3-dpyrimidin-4-amine; oxalic acid (CAS No. 381731-69-7)

N-2-(4-methoxyphenyl)ethyl-2,6-diphenylthieno2,3-dpyrimidin-4-amine; oxalic acid (CAS No. 381731-69-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique thienopyrimidine core, is often explored for its potential applications in drug discovery and development. The presence of both methoxyphenyl and diphenyl groups enhances its structural complexity, making it a subject of interest for researchers studying kinase inhibitors and signal transduction pathways.

In recent years, the demand for heterocyclic compounds like N-2-(4-methoxyphenyl)ethyl-2,6-diphenylthieno2,3-dpyrimidin-4-amine; oxalic acid has surged due to their versatility in medicinal chemistry. Researchers are particularly intrigued by its potential role in targeting cancer-related proteins and inflammatory mediators. The compound's oxalic acid salt form further improves its solubility, a critical factor in drug formulation and bioavailability studies. This aligns with current trends in precision medicine, where optimizing physicochemical properties is paramount.

The synthesis of CAS No. 381731-69-7 involves multi-step organic reactions, often starting from thiophene derivatives. Its thienopyrimidine scaffold is a hallmark of many FDA-approved drugs, which has led to increased scrutiny of its structure-activity relationships (SAR). Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring high purity for research applications. These methods are frequently searched by scientists looking for analytical validation protocols.

From an industrial perspective, N-2-(4-methoxyphenyl)ethyl-2,6-diphenylthieno2,3-dpyrimidin-4-amine; oxalic acid is often discussed in the context of intellectual property and patent landscapes. Its structural motifs appear in several patents related to tyrosine kinase inhibitors, reflecting its commercial potential. Additionally, the compound's stability under various pH conditions makes it a candidate for formulation development, a topic frequently queried in pharmaceutical forums.

Environmental and safety profiles of CAS No. 381731-69-7 are also critical considerations. While not classified as hazardous, proper handling protocols are emphasized in laboratory safety guidelines. The compound's ecotoxicological data remains an area of active research, particularly as regulatory bodies tighten green chemistry standards. This resonates with the growing emphasis on sustainable synthesis in academic and industrial settings.

In summary, N-2-(4-methoxyphenyl)ethyl-2,6-diphenylthieno2,3-dpyrimidin-4-amine; oxalic acid represents a compelling case study in modern drug design and materials science. Its multifaceted applications—from targeted therapy to crystal engineering—highlight its relevance in addressing contemporary scientific challenges. As research progresses, this compound is poised to remain a focal point in discussions about molecular innovation and therapeutic advancement.